![molecular formula C11H19NO B6152696 7,7-dimethyl-2-azaspiro[4.5]decan-3-one CAS No. 196608-85-2](/img/no-structure.png)
7,7-dimethyl-2-azaspiro[4.5]decan-3-one
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{ "Design of the Synthesis Pathway": "The synthesis of 7,7-dimethyl-2-azaspiro[4.5]decan-3-one can be achieved through a multistep process involving the reaction of several starting materials.", "Starting Materials": [ "2,5-dimethyl-1,3-dioxane-4,6-dione", "methylamine", "sodium hydride", "2-bromo-2-methylbutane", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium hydroxide" ], "Reaction": [ "Step 1: The starting material 2,5-dimethyl-1,3-dioxane-4,6-dione is reacted with methylamine in the presence of sodium hydride to form 7,7-dimethyl-2-aminospiro[4.5]decan-3-one.", "Step 2: The resulting amine is then reacted with 2-bromo-2-methylbutane in the presence of sodium hydride to form the corresponding N-alkylated product.", "Step 3: Reduction of the N-alkylated product with sodium borohydride yields the corresponding amine.", "Step 4: The amine is then acetylated with acetic anhydride in the presence of sulfuric acid to form the corresponding N-acetyl derivative.", "Step 5: The N-acetyl derivative is then deacetylated with sodium hydroxide to yield the final product, 7,7-dimethyl-2-azaspiro[4.5]decan-3-one." ] } | |
CAS RN |
196608-85-2 |
Product Name |
7,7-dimethyl-2-azaspiro[4.5]decan-3-one |
Molecular Formula |
C11H19NO |
Molecular Weight |
181.3 |
Purity |
95 |
Origin of Product |
United States |
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